molecular formula C14H10FNS B8440456 Fluoro-(p-tolyl)-benzothiazole

Fluoro-(p-tolyl)-benzothiazole

Cat. No.: B8440456
M. Wt: 243.30 g/mol
InChI Key: SALSOJYVZNANCI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Fluoro-(p-tolyl)-benzothiazole is a useful research compound. Its molecular formula is C14H10FNS and its molecular weight is 243.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H10FNS

Molecular Weight

243.30 g/mol

IUPAC Name

5-fluoro-2-(4-methylphenyl)-1,3-benzothiazole

InChI

InChI=1S/C14H10FNS/c1-9-2-4-10(5-3-9)14-16-12-8-11(15)6-7-13(12)17-14/h2-8H,1H3

InChI Key

SALSOJYVZNANCI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=NC3=C(S2)C=CC(=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 35.0 g of 4-methyl-2',5'-difluorobenzothioanilide in 80 ml of dimethylformamide was added dropwise to a suspension of 16.0 g of potassium tertbutoxide in 80 ml of dimethylformamide under ice cooling over the course of 15 minutes. The reaction mixture was heated, and reacted at 140° C. for 3 hours. The reaction mixture was allowed to cool to room temperature and poured into 1500 ml of water. The preceipitated colorless crystalline power was collected by filtration, and dried to give 31.6 g of crude crystals of the captioned compound. Recrystallization from n-hexane gave the captioned compound as colorless plate-like crystals.
Name
4-methyl-2',5'-difluorobenzothioanilide
Quantity
35 g
Type
reactant
Reaction Step One
Quantity
16 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
1500 mL
Type
reactant
Reaction Step Two

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